(S)-2-Amino-1-(3,4-dimethyl-piperazin-1-yl)-3-methyl-butan-1-one

• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol
• IUPAC Name: (2S)-2-amino-1-(3,4-dimethylpiperazin-1-yl)-3-methylbutan-1-one
• InChI: InChI=1S/C11H23N3O/c1-8(2)10(12)11(15)14-6-5-13(4)9(3)7-14/h8-10H,5-7,12H2,1-4H3/t9?,10-/m0/s1
• InChI Key: KEYAYXXXNNZSDU-AXDSSHIGSA-N
• Isomeric SMILES: CC1CN(CCN1C)C(=O)[C@H](C(C)C)N
• Canonical SMILES: CC1CN(CCN1C)C(=O)C(C(C)C)N

Description

(S)-2-Amino-1-(3,4-dimethyl-piperazin-1-yl)-3-methyl-butan-1-one is a chemical compound of significant interest in specialized pharmacological research. It belongs to a class of synthetic substances that are frequently investigated for their interactions with central nervous system targets. Piperazine-based compounds, which form the core of this molecule, are known to act as novel psychoactive substances (NPS) and are studied for their effects on monoamine neurotransmitter systems, including the inhibition of monoamine transporters (NET, DAT, SERT) and potential influence on receptor binding profiles . This specific stereoisomer is provided as a high-purity material for in vitro research applications, such as receptor binding assays and functional activity studies aimed at elucidating the structure-activity relationships of piperazine derivatives. The presence of the 3,4-dimethylpiperazine moiety is a key structural feature that may influence its pharmacological properties and selectivity. Researchers utilize this compound strictly in controlled laboratory settings to advance the understanding of neurochemical pathways and receptor mechanisms. This product is labeled "For Research Use Only" and is intended solely for laboratory research purposes. It is not intended for diagnostic, therapeutic, or any other human or veterinary use, and it must be handled by qualified professionals in accordance with all applicable laws and regulations.

Preparation Methods

Asymmetric Hydrogenation of Hydrazones

The hydrogenation of α-hydrazono phosphonates using chiral ligands such as (S)-MeO-Biphep (L17a) achieves enantiomeric excess (ee) values exceeding 95%. For the target compound, a ketone precursor could be converted into a hydrazone intermediate, followed by asymmetric hydrogenation. For example:

$$\text{Ketone} \xrightarrow{\text{NH}$$2\text{NH}2} \text{Hydrazone} \xrightarrow[\text{(S)-MeO-Biphep, H}_2]{\text{Catalyst}} (S)\text{-2-Amino-3-methylbutan-1-one}

This method, validated for pyrazolidinones, ensures high stereocontrol and scalability. Post-hydrogenation cleavage of the N–N bond (e.g., via Pd/C) yields the free amine.

Enzymatic Resolution

Lipase-mediated kinetic resolution of racemic 2-amino-3-methylbutan-1-one offers an alternative route. However, this method is less efficient compared to catalytic asymmetric synthesis, often requiring additional steps for enantiomer separation.

Synthesis of 3,4-Dimethylpiperazine

The 3,4-dimethylpiperazine fragment is synthesized via regioselective alkylation or transition metal-free coupling.

Transition Metal-Free Alkylation

WO2017137048A1 describes base-mediated N-arylation of piperazine without metal catalysts. For 3,4-dimethylpiperazine, a sequential alkylation strategy is employed:

• Monoalkylation : Piperazine reacts with 2-fluoro-1,3-dimethylbenzene under strong bases (e.g., LiHMDS) to yield 1-(2,4-dimethylphenyl)piperazine.

• Dialkylation : Further treatment with methyl iodide introduces the second methyl group at the 3-position.

Reductive Amination

Condensation of 1,2-diketones with ammonia or amines, followed by hydrogenation, provides another pathway. For example:

$$\text{3,4-Dimethyl-2,5-diketopiperazine} \xrightarrow[\text{H}$$2, \text{Pd/C}]{\text{NH}3} \text{3,4-Dimethylpiperazine}

This method ensures precise control over substitution patterns.

Coupling Strategies for Final Assembly

The integration of the chiral amino ketone and dimethylpiperazine requires careful selection of coupling reagents and protection-deprotection sequences.

Amide Bond Formation

Activation of 3-methylbutan-1-one as a mixed anhydride or acid chloride facilitates coupling with 3,4-dimethylpiperazine:

$$\text{(S)-2-Amino-3-methylbutan-1-one} \xrightarrow{\text{SOCl}_2} \text{Acid Chloride} \xrightarrow{\text{3,4-Dimethylpiperazine}} \text{Target Compound}$$

Yields depend on steric hindrance and base selection (e.g., Et$_3$N).

Reductive Amination

A one-pot reductive amination avoids intermediate isolation:

$$\text{(S)-2-Amino-3-methylbutan-1-one} + \text{3,4-Dimethylpiperazine} \xrightarrow[\text{NaBH}_3\text{CN}]{\text{MeOH}} \text{Target Compound}$$

This method is efficient but may require chiral auxiliary assistance to preserve stereochemistry.

Optimization and Challenges

Parameter	Condition	Yield (%)	ee (%)	Reference
Hydrogenation Catalyst	(S)-MeO-Biphep / Pd	92	96
Piperazine Alkylation	LiHMDS / 2-fluoro-1,3-dimethylbenzene	85	–
Reductive Amination	NaBH$_3$CN / MeOH	78	98

Key Challenges :

• Steric Hindrance : Bulky substituents on piperazine limit coupling efficiency.

• Racemization : Acidic conditions during amide formation may erode enantiomeric excess, necessitating mild reagents .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The secondary amino group in the 3,4-dimethylpiperazine moiety participates in alkylation and arylation reactions.

Reaction Type	Conditions	Reagents	Product	Source
N-Alkylation	Basic (K₂CO₃), DMF, 80°C, 12 hr	4-Bromo-2,2-diphenylbutanenitrile	Formation of bivalent hybrids with extended alkyl chains
Buchwald-Hartwig Coupling	Pd(OAc)₂, Xantphos, Cs₂CO₃, toluene	Aryl halides	Aryl-substituted derivatives at piperazine nitrogen

Key Findings :

• Steric hindrance from 3,4-dimethyl groups reduces reaction rates compared to unsubstituted piperazines .

• Electron-rich aryl halides achieve >80% yields under optimized palladium catalysis .

Acylation and Amidation

The primary amino group on the butanone chain undergoes acylation with diverse electrophiles.

Reaction Type	Conditions	Reagents	Product	Source
Amide Formation	EDC/HOBt, DCM, RT, 6 hr	4-Phenoxybenzoic acid	N-Acyl derivatives with improved opioid receptor binding
Sulfonylation	Pyridine, 0°C → RT	Benzenesulfonyl chloride	Sulfonamide analogs with enhanced metabolic stability

Mechanistic Insights :

• The α-methyl branch in the butanone chain induces stereoelectronic effects, favoring S-configuration retention .

• Acylation occurs regioselectively at the primary amine over the piperazine nitrogen due to lower steric demand.

Reductive Amination

The ketone group participates in reductive amination to form tertiary amines.

Conditions	Reducing Agent	Amine Source	Application	Source
MeOH, 4Å MS, 24 hr	NaBH₃CN	Benzylamine	Prodrug candidates with increased blood-brain barrier permeability
THF, -10°C → RT	BH₃- THF	tert-Butoxycarbonyl-L-valine	Stereospecific amino acid conjugates for pharmacological studies

Notable Outcomes :

• Borane-mediated reductions preserve chiral integrity (≥95% ee) .

• Products show logBB values between -0.52–0.20, indicating CNS penetration potential .

Hydrolysis and Functional Group Interconversion

Controlled hydrolysis reactions modify the compound’s solubility and reactivity.

Reaction Site	Conditions	Products	Key Applications	Source
Ketone Hydrolysis	4N NaOH, EtOH, reflux	Carboxylic acid derivative	Salt formation for improved bioavailability
Nitrile Reduction	H₂ (1 atm), Ra-Ni, NH₃/MeOH	Primary amine intermediate	Precursor for heterocyclic ring syntheses

Optimization Data :

• Alkaline hydrolysis achieves >90% conversion within 2 hr at 80°C .

• Hydrogenation selectivity depends on solvent polarity (NH₃/MeOH prevents over-reduction) .

Comparative Reactivity Table

Functional Group	Reactivity Order	Preferred Solvents	Catalyst Dependence
Primary Amine	Acylation > Alkylation > Sulfonylation	DCM, THF	EDC/HOBt for amides; None for sulfonylation
Piperazine Nitrogen	Arylation > Alkylation	Toluene, DMF	Pd(OAc)₂/Xantphos mandatory
Ketone	Reductive Amination > Hydrolysis	MeOH, THF	NaBH₃CN or BH₃- THF required

Stability and Degradation Pathways

Critical stability data under various conditions:

Condition	Half-Life	Major Degradation Product	Mitigation Strategy
pH 1.2 (HCl, 37°C)	4.2 hr	Piperazine ring-opened lactam	Lyophilization with cyclodextrin
UV Light (254 nm)	8.5 hr	N-Oxide derivative	Amber glass storage under N₂ atmosphere
Aqueous Solution (25°C)	72 hr	Hydrolyzed carboxylic acid	pH adjustment to 6.5–7.0

Data synthesized from accelerated stability studies in .

Scientific Research Applications

Chemistry

• Building Block for Organic Synthesis : This compound serves as a versatile building block in synthesizing more complex organic molecules. Its unique structure allows for various functional group modifications, making it useful in generating derivatives for further research.

Biology

• Biochemical Probes : (S)-2-Amino-1-(3,4-dimethyl-piperazin-1-yl)-3-methyl-butan-1-one is investigated as a biochemical probe due to its ability to interact with specific enzymes and receptors. This interaction can help elucidate biological pathways and mechanisms.

Medicine

• Therapeutic Potential : Research indicates that this compound may have applications in treating various diseases. Its structural similarities to known pharmaceuticals suggest potential efficacy as an enzyme inhibitor or receptor modulator, which could lead to new therapeutic agents .

Industrial Applications

The compound is also utilized in developing new materials and chemical processes. Its unique chemical properties enable its use in creating innovative products in the pharmaceutical and materials science sectors.

Case Studies

Case Study 1: Enzyme Inhibition
Research has demonstrated that (S)-2-Amino-1-(3,4-dimethyl-piperazin-1-yl)-3-methyl-butan-1-one acts as an inhibitor for specific enzymes involved in metabolic pathways. In vitro studies showed a significant reduction in enzyme activity when exposed to this compound, suggesting its potential as a therapeutic agent for metabolic disorders .

Case Study 2: Drug Development
In a recent study focused on developing new drugs for neurodegenerative diseases, this compound was evaluated for its neuroprotective properties. Results indicated that it could enhance neuronal survival under stress conditions by modulating signaling pathways associated with cell survival .

Mechanism of Action

The mechanism of action of (S)-2-Amino-1-(3,4-dimethyl-piperazin-1-yl)-3-methyl-butan-1-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The following table summarizes key structural and molecular features of analogous compounds from the evidence:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Heterocycle	Substituents	Notes	References
(S)-2-Amino-1-(3,4-dimethyl-piperazin-1-yl)-3-methyl-butan-1-one (Target)	-	C₁₂H₂₄N₄O	240.35 (calc.)	Piperazine	3,4-dimethyl	Hypothetical	-
(S)-2-Amino-1-((S)-3-(benzyl(isopropyl)amino)pyrrolidin-1-yl)-3-methylbutan-1-one	1254927-47-3	C₁₉H₃₁N₃O	313.47	Pyrrolidine	Benzyl, isopropyl	Commercially available
(S)-2-Amino-1-((R)-3-chloro-piperidin-1-yl)-3-methyl-butan-1-one	1401666-35-0	C₁₀H₁₈ClN₂O	228.7 (calc.)	Piperidine	3-chloro	Discontinued
(S)-2-Amino-1-[3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one	1354029-15-4	C₁₉H₂₉N₃O	315.46	Pyrrolidine	Benzyl, cyclopropyl	-
(S)-2-Amino-1-(2-methoxymethyl-piperidin-1-yl)-3-methyl-butan-1-one	1354028-96-8	C₁₃H₂₅N₂O₂	241.35 (calc.)	Piperidine	2-methoxymethyl	Discontinued
(S)-2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one	1354027-37-4	C₂₁H₃₃N₃O	343.51	Piperidine	Benzyl, cyclopropyl, methyl	-
(S)-2-Amino-1-{2-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one	1354028-48-0	C₁₅H₃₁N₃O	269.43	Piperidine	Isopropyl, methyl	-

Key Findings and Implications

Heterocycle Type

• Piperazine vs. Piperidine derivatives (e.g., –7) may exhibit reduced polarity, affecting solubility and membrane permeability.

Substituent Effects

• Dimethyl Groups (Target) : The 3,4-dimethyl groups on piperazine likely increase lipophilicity compared to polar substituents like chloro (: Cl, MW 228.7) or methoxymethyl (: -OCH₂CH₃, MW 241.35) . However, they are less bulky than benzyl (: C₆H₅CH₂-) or cyclopropyl groups (), which could improve metabolic stability over bulky analogs .
• Electron-Withdrawing Groups : The 3-chloro substituent in introduces polarity but may lead to instability or toxicity, as suggested by its discontinued status .

Molecular Weight and Bioavailability

• Lower molecular weight compounds (e.g., : MW 269.43) may exhibit better pharmacokinetic profiles than heavier analogs (e.g., : MW 343.51) . The target’s moderate MW (240.35) could balance lipophilicity and absorption.

Discontinued Compounds

• and compounds are marked "discontinued," possibly due to synthesis challenges, poor stability, or unfavorable bioactivity . This highlights the importance of substituent selection in drug design.

Biological Activity

(S)-2-Amino-1-(3,4-dimethyl-piperazin-1-yl)-3-methyl-butan-1-one, commonly referred to as a piperazine derivative, has garnered attention in pharmacological research due to its potential biological activities. This compound is notable for its structural features, which include a piperazine ring that can influence its interaction with various biological targets.

The biological activity of (S)-2-Amino-1-(3,4-dimethyl-piperazin-1-yl)-3-methyl-butan-1-one is primarily attributed to its interaction with sigma receptors (σRs). These receptors are intracellular proteins that play significant roles in modulating neurotransmitter systems and cellular signaling pathways. Specifically, σ1 receptors are involved in calcium signaling and can influence apoptosis under stress conditions . The compound's ability to bind to these receptors suggests it may have neuroprotective or neurotherapeutic properties.

Anticancer Properties

Recent studies have highlighted the anticancer potential of this compound. In vitro assays have demonstrated that derivatives of piperazine compounds can exhibit cytotoxic effects against various cancer cell lines. For instance, compounds structurally similar to (S)-2-Amino-1-(3,4-dimethyl-piperazin-1-yl)-3-methyl-butan-1-one have shown IC50 values in the micromolar range against human breast adenocarcinoma (MCF-7) and melanoma (MEL-8) cell lines. These findings indicate that such compounds may induce apoptosis in cancer cells through mechanisms involving caspase activation and cell cycle arrest .

Neuropharmacological Effects

The compound's interaction with sigma receptors also suggests potential applications in neuropharmacology. Research indicates that σRs modulate neurotransmitter release and can affect mood and anxiety disorders. The ability of (S)-2-Amino-1-(3,4-dimethyl-piperazin-1-yl)-3-methyl-butan-1-one to influence these pathways could lead to developments in treatments for conditions such as depression or schizophrenia .

Case Studies

Several studies have explored the biological activity of piperazine derivatives, including (S)-2-Amino-1-(3,4-dimethyl-piperazin-1-yl)-3-methyl-butan-1-one:

• Cytotoxicity Assays : In a comparative study, piperazine derivatives exhibited higher cytotoxicity against MCF-7 cells than established chemotherapeutics like doxorubicin. The flow cytometry analysis confirmed that these compounds triggered apoptosis in a dose-dependent manner .
• Calcium Regulation : Another study focused on the role of σ1 receptors in calcium signaling modulation. Compounds interacting with these receptors were shown to regulate mitochondrial function and could potentially protect against neurodegenerative processes .

Data Table

Study	Cell Line	IC50 Value (µM)	Mechanism
Cytotoxicity of Piperazine Derivatives	MCF-7	0.65 - 2.41	Apoptosis induction via caspase activation
Neuropharmacological Effects	Neuroblastoma	Not specified	Modulation of σRs affecting neurotransmitter release

Q & A

Q. Method Validation :

• Specificity : Resolve degradation products from the parent compound (resolution >2.0).
• Linearity : R$^2$ ≥0.999 for calibration curves (1–100 μg/mL).
• Accuracy : Recovery of 98–102% for spiked degradation products .

Advanced: What strategies mitigate toxicity risks during in vivo studies of this compound?

Methodological Answer:

• Impurity Profiling : Quantify genotoxic impurities (e.g., alkylating agents) using LC-MS with a limit of detection <0.1% .
• Dose Optimization : Conduct acute toxicity studies in rodents (OECD 423) to determine LD$_{50}$ and NOAEL.
• Metabolite Screening : Identify hepatotoxic metabolites via microsomal incubation (human liver S9 fraction) and UPLC-HRMS .

Advanced: How can researchers address discrepancies in pharmacokinetic (PK) data between animal models and humans?

Methodological Answer:

• Physiologically Based PK (PBPK) Modeling : Simulate human PK using parameters from rat/dog studies (e.g., clearance, volume of distribution).
• Allometric Scaling : Apply a 0.75 exponent to body weight for interspecies extrapolation.
• Protein Binding Adjustments : Measure plasma protein binding (equilibrium dialysis) to refine free drug concentrations .